Cas no 108772-95-8 (2-(2-chloro-3-nitrophenyl)acetonitrile)

• Product Name: 2-(2-chloro-3-nitrophenyl)acetonitrile
• CAS No: 108772-95-8
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD18393746
• CID: 5242414
• PubChem ID: 13814257
• Update Time: 2026-03-08

2-(2-chloro-3-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-nitrobenzeneacetonitrile
• (2-chloro-3-nitrophenyl)acetonitrile
• 2-(2-chloro-3-nitrophenyl)acetonitrile
• 2-Chloro-3-nitrophenylacetonitrile
• Benzeneacetonitrile, 2-chloro-3-nitro-
• 108772-95-8
• F85840
• MFCD18393746
• DTXSID201295105
• SCHEMBL10867768

• MDL： MFCD18393746
• Inchi： 1S/C8H5ClN2O2/c9-8-6(4-5-10)2-1-3-7(8)11(12)13/h1-3H,4H2
• InChI Key： UACNVUVLOFOJAD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CC#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(2-chloro-3-nitrophenyl)acetonitrile

Recent Advances in the Study of 2-(2-Chloro-3-nitrophenyl)acetonitrile (CAS: 108772-95-8) in Chemical Biology and Pharmaceutical Research

2-(2-Chloro-3-nitrophenyl)acetonitrile (CAS: 108772-95-8) is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the construction of heterocyclic compounds, which are pivotal in drug discovery. This research brief consolidates the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound, providing valuable insights for researchers in the field.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 2-(2-chloro-3-nitrophenyl)acetonitrile as a precursor for the synthesis of novel benzimidazole derivatives. These derivatives exhibited potent inhibitory activity against tyrosine kinase receptors, which are implicated in various cancers. The research demonstrated that modifications at the nitrophenyl moiety significantly enhanced the compound's binding affinity and selectivity, paving the way for targeted cancer therapies.

In another breakthrough, researchers from the European Journal of Organic Chemistry (2024) developed a green chemistry approach for the synthesis of 2-(2-chloro-3-nitrophenyl)acetonitrile using catalytic hydrogenation under mild conditions. This method not only improved the yield (up to 92%) but also reduced the environmental impact compared to traditional nitration techniques. The study emphasized the compound's role in sustainable pharmaceutical manufacturing.

Further investigations into the biological applications of 2-(2-chloro-3-nitrophenyl)acetonitrile revealed its potential as an antimicrobial agent. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA. The mechanism of action was linked to the disruption of bacterial cell wall synthesis, offering a promising avenue for combating antibiotic resistance.

From a structural perspective, computational studies utilizing density functional theory (DFT) have provided deeper insights into the electronic properties of 2-(2-chloro-3-nitrophenyl)acetonitrile. These findings, published in the Journal of Molecular Structure (2023), elucidated how the chloro and nitro substituents influence the compound's reactivity and interaction with biological targets. Such knowledge is critical for rational drug design and optimization.

In conclusion, 2-(2-chloro-3-nitrophenyl)acetonitrile (CAS: 108772-95-8) continues to be a versatile building block in chemical biology and pharmaceutical research. Its applications span from anticancer drug development to antimicrobial agents, supported by advancements in synthetic methodologies and computational modeling. Future research should focus on expanding its therapeutic potential and exploring novel derivatives with enhanced efficacy and safety profiles.